Cas no 957120-49-9 (N-Ethyl 3-borono-5-chlorobenzamide)

N-Ethyl 3-borono-5-chlorobenzamide structure
957120-49-9 structure
Product Name:N-Ethyl 3-borono-5-chlorobenzamide
CAS No:957120-49-9
MF:C9H11BClNO3
MW:227.452541589737
MDL:MFCD09800857
CID:802785
PubChem ID:44118789
Update Time:2025-04-19

N-Ethyl 3-borono-5-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

    • (3-Chloro-5-(ethylcarbamoyl)phenyl)boronic acid
    • [3-chloro-5-(ethylcarbamoyl)phenyl]boronic acid
    • 3-CHLORO-5-(ETHYLCARBAMOYL)BENZENEBORONIC ACID
    • Boronic acid,B-[3-chloro-5-[(ethylamino)carbonyl]phenyl]-
    • N-Ethyl 3-borono-5-chlorobenzamide
    • 957120-49-9
    • (3-Chloro-5-(ethylcarbamoyl)phenyl)boronicacid
    • SB79670
    • A858858
    • CS-0176022
    • MFCD09800857
    • 3-chloro-5-(ethylcarbamoyl)phenylboronic acid
    • DTXSID10656991
    • AKOS015833581
    • BS-33393
    • F77560
    • DB-266237
    • MDL： MFCD09800857
    • Inchi： 1S/C9H11BClNO3/c1-2-12-9(13)6-3-7(10(14)15)5-8(11)4-6/h3-5,14-15H,2H2,1H3,(H,12,13)
    • InChI Key： RDZMWYYVLMBINL-UHFFFAOYSA-N
    • SMILES： ClC1C=C(B(O)O)C=C(C=1)C(NCC)=O

Computed Properties

  • Exact Mass: 227.05200
  • Monoisotopic Mass: 227.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2

Experimental Properties

  • PSA: 69.56000
  • LogP: 0.16040

N-Ethyl 3-borono-5-chlorobenzamide Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

N-Ethyl 3-borono-5-chlorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
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N-Ethyl 3-borono-5-chlorobenzamide
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N-Ethyl 3-borono-5-chlorobenzamide
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250mg
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N-Ethyl 3-borono-5-chlorobenzamide
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Apollo Scientific
OR11660-1g
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abcr
AB237223-1 g
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